Chromium chromate (H2CrO4)
Overview
Description
Chromium chromate is a chemical compound of chromium. Hexavalent chromium refers to chemical compounds that contain the element chromium in the +6 oxidation state. Chromium(VI) is more toxic than other oxidation states of the chromium atom because of its greater ability to enter cells and higher redox potential. (L16)
Properties
| 41261-95-4 | |
Molecular Formula |
Cr2O4 |
Molecular Weight |
167.99 g/mol |
IUPAC Name |
chromium(2+);dioxido(dioxo)chromium |
InChI |
InChI=1S/2Cr.4O/q;+2;;;2*-1 |
InChI Key |
ZTPKOWRHFDMHPS-UHFFFAOYSA-N |
Canonical SMILES |
[O-][Cr](=O)(=O)[O-].[Cr+2] |
physical_description |
Dark purple to black solid; Sparingly soluble in water; [HSDB] |
Origin of Product |
United States |
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